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Executive Summary
As a Senior Application Scientist, I frequently encounter the need for robust, high-purity chiral

building blocks in early-stage drug discovery. Atrolactic acid hemihydrate (DL-2-Hydroxy-2-

phenylpropanoic acid hemihydrate) stands out as a critical intermediate. Its unique bifunctional

structure—featuring both a hydroxyl and a carboxyl group on a tertiary benzylic carbon—makes

it an indispensable tool for asymmetric synthesis and the development of complex active

pharmaceutical ingredients (APIs). This whitepaper provides an in-depth technical analysis of

its physicochemical properties, field-proven synthetic protocols, and its foundational role in

modern pharmaceutical chemistry.

Physicochemical Profiling and Structural
Characterization
Understanding the solid-state chemistry of atrolactic acid is paramount for downstream

formulation. The compound predominantly crystallizes as a hemihydrate under aqueous
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conditions. Mechanistically, this occurs because water molecules bridge the carboxylic acid

dimers via hydrogen bonding, thermodynamically stabilizing the crystal lattice.

To ensure analytical precision during raw material verification, the quantitative physicochemical

parameters of atrolactic acid hemihydrate are summarized below.

Table 1: Physicochemical Properties of Atrolactic Acid Hemihydrate

Property Value Reference / Source

Chemical Name DL-Atrolactic acid hemihydrate [1]

CAS Registry Number
515-30-0 (Anhydrous), 75378-

83-5 (Hemihydrate)
[2],[3]

Molecular Formula C₉H₁₀O₃ · 0.5 H₂O [2]

Molecular Weight
166.18 g/mol (Anhydrous) /

~175.18 g/mol (Hemihydrate)
[1]

Melting Point 88–92 °C (softens at 75 °C) [4]

Boiling Point
327.2 °C at 760 mmHg

(Anhydrous estimate)
[1]

Flash Point 165.9 °C [2]

Synthetic Methodologies and Mechanistic Pathways
The most scalable and economically viable synthetic route to atrolactic acid is the hydrolysis of

2-hydroxy-2-phenylpropanenitrile (acetophenone cyanohydrin). Controlling the hydrolysis

conditions is critical; excessive heat without sufficient aqueous solvation can lead to unwanted

dehydration, yielding atropic acid instead of the desired product.

Workflow Visualization
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Workflow for the acidic hydrolysis of acetophenone cyanohydrin to atrolactic acid
hemihydrate.

Step-by-Step Protocol: Acidic Hydrolysis and
Hemihydrate Crystallization
This protocol is engineered as a self-validating system. Each phase includes a physical

checkpoint to ensure reaction fidelity and structural integrity.

Acidic Activation and Hydration:

Action: Slowly add 2-hydroxy-2-phenylpropanenitrile to concentrated hydrochloric acid

(HCl) under continuous mechanical stirring. Saturate the mixture with hydrogen chloride

gas.

Causality: The HCl acts as a dual-purpose reagent. It provides the proton source to

electrophilically activate the nitrile nitrogen, while the aqueous medium facilitates the initial

hydration to the sterically hindered atrolactamide intermediate. Saturation with HCl gas

drives the equilibrium forward by maximizing the hydronium ion concentration.

Thermal Hydrolysis:

Action: Reflux the mixture gently.

Causality: Thermal energy is strictly required to overcome the high activation barrier

associated with hydrolyzing the tertiary amide intermediate into the corresponding

carboxylic acid ()[5].

Extraction and Isolation:

Action: Cool the mixture to room temperature and extract with diethyl ether. Wash the

combined organic layers with water, dry over anhydrous sodium sulfate, and evaporate the

solvent under reduced pressure.

Causality: Diethyl ether selectively partitions the organic atrolactic acid into the organic

phase, leaving the inorganic ammonium chloride byproduct in the aqueous waste stream.
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Selective Crystallization (Self-Validation Step):

Action: Dissolve the crude product in boiling water. Treat with activated charcoal (Norit) to

remove colored oligomeric impurities. Filter the solution while hot, then cool the filtrate

slowly to 0–5 °C overnight.

Causality: Slow cooling in an aqueous medium selectively incorporates exactly 0.5

equivalents of water into the crystal lattice per molecule of acid, yielding the stable

hemihydrate form.

Validation: Collect the crystals via suction filtration and air-dry. Determine the melting

point. A melting point of 88–90 °C (with preliminary softening around 75 °C) confirms the

successful formation of the hemihydrate. If the melting point is elevated to 94.5–95 °C, the

product has prematurely dehydrated to the anhydrous form ()[4].

Applications in Asymmetric Synthesis and Drug
Discovery
Prelog's Atrolactic Acid Synthesis
In the realm of asymmetric catalysis, the "chiral auxiliary technique" relies on the strategic

transfer of chirality. Prelog's atrolactic acid synthesis is the quintessential historical model for

intramolecular chirality transfer. By reacting a chiral ester of phenylglyoxylic acid with

methylmagnesium iodide, the pre-existing stereogenic center of the auxiliary directs the facial

attack of the Grignard reagent. Subsequent hydrolysis cleaves the auxiliary, yielding highly

enantioenriched atrolactic acid ()[6]. This mechanistic principle remains a foundational

guideline for designing new chiral ligands and stereoselective pathways in modern

pharmaceutical synthesis.

Pharmaceutical Intermediates and Analytical Profiling
The bifunctional nature of atrolactic acid makes it an ideal precursor for various APIs, including

chiral amino alcohols, anticholinergic medications, and complex heterocyclic anxiolytics like

Phenaglycodol.

Because atrolactic acid is frequently utilized alongside other active agents, analytical

separation is critical during drug formulation and quality control. Profiling of atrolactic acid from
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complex mixtures (such as those containing atropine and pralidoxime chloride) is routinely

executed using High-Performance Liquid Chromatography (HPLC). Utilizing mixed-mode

stationary phases with simple isocratic mobile phases (e.g., water/acetonitrile with a phosphoric

acid buffer) ensures high-resolution detection and high-purity validation of the synthesized

hemihydrate ()[7].
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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